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Compound of Interest

Compound Name: 2-Heptanol-d5

Cat. No.: B12366549 Get Quote

An In-Depth Technical Guide to 2-Heptanol-d5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 2-Heptanol-d5, a deuterated

isotopologue of 2-Heptanol. It is intended to serve as a valuable resource for professionals in

research, scientific analysis, and pharmaceutical development who utilize stable isotope-

labeled compounds. This document covers the fundamental properties, synthesis, and key

applications of 2-Heptanol-d5, with a particular focus on its role as an internal standard in

mass spectrometry-based analyses.

Core Compound Data
2-Heptanol-d5 is a form of 2-Heptanol where five hydrogen atoms have been replaced by their

heavier isotope, deuterium. This isotopic labeling provides a distinct mass difference, making it

an ideal internal standard for quantitative analysis of 2-Heptanol in various matrices.
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Property Value

Chemical Name 2-Heptanol-1,1,1,2,3-d5

CAS Number 175737-01-8

Molecular Formula C₇H₁₁D₅O

Molecular Weight 121.23 g/mol

Appearance Colorless to pale yellow liquid

Synthesis and Preparation
The synthesis of deuterated alcohols like 2-Heptanol-d5 typically involves the reduction of a

corresponding ketone using a deuterium source. A general approach involves the reduction of

2-heptanone with a deuterated reducing agent.

A common laboratory-scale synthesis for the non-deuterated 2-Heptanol involves the reduction

of 2-heptanone (methyl n-amyl ketone) with sodium in an alcohol-water mixture. To synthesize

2-Heptanol-d5, a similar pathway can be envisioned where the hydrogen source for the

reduction is replaced with a deuterium source. For instance, a deuterated borohydride reagent,

such as sodium borodeuteride (NaBD₄), could be used to reduce 2-heptanone, thereby

introducing deuterium at the 2-position. The deuteration at other positions (1 and 3) would

require a starting material that is already appropriately deuterated.

Applications in Research and Drug Development
The primary application of 2-Heptanol-d5 is as an internal standard in quantitative mass

spectrometry (MS) assays.[1] Internal standards are crucial for correcting variations in sample

preparation and instrument response, thereby improving the accuracy and precision of

analytical methods.[2][3]

Use as an Internal Standard in Mass Spectrometry
In liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass

spectrometry (GC-MS) analysis, a known amount of 2-Heptanol-d5 is added to samples

containing the non-deuterated analyte, 2-Heptanol. Since the deuterated standard has nearly

identical chemical and physical properties to the analyte, it co-elutes during chromatography
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and experiences similar ionization efficiency in the mass spectrometer's ion source. However,

due to the mass difference, the analyte and the internal standard can be distinguished by the

mass spectrometer. By comparing the signal intensity of the analyte to that of the internal

standard, precise quantification can be achieved, even if there are sample losses during

preparation or fluctuations in instrument performance.

The use of stable isotope-labeled internal standards, such as 2-Heptanol-d5, is considered the

gold standard in quantitative bioanalysis due to their ability to closely mimic the behavior of the

analyte.[4]

Biological Sample
(e.g., plasma, urine)

Addition of
2-Heptanol-d5 (IS)

Extraction of
Analytes

Liquid Chromatography
(Separation)

Mass Spectrometry
(Detection)

Quantification

Calculate Peak Area Ratio
(Analyte / IS)

Determine Analyte
Concentration

Calibration Curve

Deuterated Drug Development Pathway

Identify Lead Compound
with Metabolic Liability

Synthesize Deuterated Analog
(e.g., containing a deuterated alcohol moiety)

In Vitro Metabolic
Stability Assays

In Vivo Pharmacokinetic
Studies

Lead Optimization:
Improved PK/Tox Profile

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b12366549?utm_src=pdf-body
https://scispace.com/pdf/stable-isotopically-labeled-internal-standards-in-5rjse9qjg1.pdf
https://www.benchchem.com/product/b12366549?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12366549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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